Cas no 2229322-15-8 (N-(4,4-dimethylcyclohexyl)methyl-N-methylhydroxylamine)

• Product Name: N-(4,4-dimethylcyclohexyl)methyl-N-methylhydroxylamine
• CAS No: 2229322-15-8
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5829835
• PubChem ID: 165669673
• Update Time: 2025-05-27

N-(4,4-dimethylcyclohexyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4,4-dimethylcyclohexyl)methyl-N-methylhydroxylamine
• N-[(4,4-dimethylcyclohexyl)methyl]-N-methylhydroxylamine
• EN300-1769345
• 2229322-15-8

• Inchi： 1S/C10H21NO/c1-10(2)6-4-9(5-7-10)8-11(3)12/h9,12H,4-8H2,1-3H3
• InChI Key： VVITUOIBXMPTBO-UHFFFAOYSA-N
• SMILES： ON(C)CC1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on N-(4,4-dimethylcyclohexyl)methyl-N-methylhydroxylamine

Comprehensive Overview of N-(4,4-dimethylcyclohexyl)methyl-N-methylhydroxylamine (CAS No. 2229322-15-8)

N-(4,4-dimethylcyclohexyl)methyl-N-methylhydroxylamine (CAS No. 2229322-15-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique cyclohexyl and hydroxylamine functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its structural adaptability and compatibility with various chemical transformations.

The compound's 4,4-dimethylcyclohexyl moiety contributes to its steric and electronic properties, which are critical in designing molecules with targeted biological or physical characteristics. In recent years, the demand for N-methylhydroxylamine derivatives has surged, driven by their utility in constructing pharmacophores and chiral auxiliaries. This trend aligns with the growing focus on sustainable synthesis and green chemistry, as industries seek eco-friendly alternatives to traditional reagents.

One of the most frequently searched questions related to N-(4,4-dimethylcyclohexyl)methyl-N-methylhydroxylamine revolves around its synthetic routes and applications in drug discovery. The compound's ability to serve as a building block for heterocyclic compounds has made it a topic of interest in academic and industrial research. For instance, its incorporation into bioactive molecules has been explored for potential therapeutic effects, particularly in targeting enzyme inhibition and receptor modulation.

Another hot topic is the compound's role in advanced material science. With the rise of smart materials and nanotechnology, researchers are investigating how N-(4,4-dimethylcyclohexyl)methyl-N-methylhydroxylamine can be utilized to modify surface properties or act as a linker in polymer networks. Its hydrophobic and sterically hindered structure makes it suitable for creating tailored coatings with enhanced durability and performance.

From an analytical chemistry perspective, the characterization of CAS No. 2229322-15-8 involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying the compound's purity and structural integrity, which are critical for its use in high-value applications. The compound's stability under various conditions is also a key consideration, particularly for long-term storage and transportation.

In the context of industrial scalability, challenges such as cost-effective synthesis and waste minimization are frequently discussed. Innovations in catalytic processes and flow chemistry have shown promise in addressing these issues, enabling the large-scale production of N-(4,4-dimethylcyclohexyl)methyl-N-methylhydroxylamine with reduced environmental impact. This aligns with the broader industry shift toward circular economy principles.

As the scientific community continues to explore the potential of CAS No. 2229322-15-8, its relevance in emerging technologies such as bioconjugation and click chemistry is becoming increasingly apparent. The compound's compatibility with bioorthogonal reactions opens new avenues for diagnostic and therapeutic applications, further solidifying its importance in modern chemistry.

In summary, N-(4,4-dimethylcyclohexyl)methyl-N-methylhydroxylamine (CAS No. 2229322-15-8) represents a multifaceted compound with broad applicability across multiple disciplines. Its unique structural features, combined with the growing demand for specialty chemicals, position it as a key player in the future of chemical innovation.